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Compound of Interest

Compound Name: 1-Isobutylpiperidin-4-amine

cat. No.: B1268201

An In-depth Technical Guide to 1-Isobutylpiperidin-4-amine: Chemical Properties and
Synthetic Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isobutylpiperidin-4-amine is a heterocyclic organic compound belonging to the class of
substituted piperidines. This bifunctional molecule, featuring a tertiary amine within the
piperidine ring and a primary amine at the C4 position, serves as a valuable and versatile
building block in medicinal chemistry and pharmaceutical development. The piperidine scaffold
is a privileged structure in drug design, known for conferring favorable pharmacokinetic
properties such as improved solubility and metabolic stability. The N-isobutyl group and the 4-
amino moiety provide distinct vectors for chemical modification, allowing for the systematic
exploration of structure-activity relationships (SAR) in the design of novel therapeutic agents.

This guide provides a comprehensive overview of the core chemical properties, synthetic
methodologies, and spectroscopic characteristics of 1-Isobutylpiperidin-4-amine, with a focus
on practical applications for professionals in research and development.

Chemical and Physical Properties

Direct experimental data for 1-Isobutylpiperidin-4-amine is limited. The following table
summarizes available and predicted properties for the free base and its common synthetic
precursor, 1-Isobutyl-4-piperidone.
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Table 1: Physicochemical Properties of 1-Isobutylpiperidin-4-amine

Property Value Source

1-(2-methylpropyl)piperidin-4-

IUPAC Name ] N/A
amine
Synonyms 1-Isobutyl-4-piperidinamine [1]
CAS Number 42450-36-2 [1]
Molecular Formula CoH20N2 [1]
Molecular Weight 156.27 g/mol [1]
Boiling Point 81.5-82.5 °C (at 11.5 Torr) [1]
Density 0.887 £ 0.06 g/cm3 (Predicted) [1]
pKa 10.49 + 0.20 (Predicted) [1]
Storage Temp. 2-8°C [1]

Table 2: Physicochemical Properties of Precursor 1-Isobutyl-4-piperidone
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Property Value Source
IUPAC Name 1-(2-methylpropyl)piperidin-4- e
one

CAS Number 72544-16-2 [21[31[4][5]
Molecular Formula CoH17NO [21[31[5]
Molecular Weight 155.24 g/mol [21[31[5]
Appearance Colorless to yellow liquid [2][5][6]
Melting Point 28°C (estimate) [2][5]
Boiling Point 220 °C (lit.) [2][41[5]
Density 0.914 g/mL at 25 °C (lit.) [2][4]

Refractive Index

n20/D 1.456 (lit.)

[2]14]

Flash Point

93.3 °C (closed cup)

[5]

pKa

7.94 £ 0.20 (Predicted)

[2][6]

Synthesis and Experimental Protocols

The most direct and widely employed strategy for the synthesis of 1-lsobutylpiperidin-4-

amine is the reductive amination of its corresponding ketone, 1-Isobutyl-4-piperidone.[7][8][9]

This one-pot reaction involves the formation of an intermediate imine or enamine, which is

subsequently reduced in situ to the target primary amine.

Core Synthetic Relationship

The logical workflow for producing the target compound from commercially available precursors

is illustrated below. The key transformation is the conversion of the C4-carbonyl group into a

primary amine.
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Starting Materials

ST Isobutyraldehyde
( Piperidin-4-one ) [ or Isobutyl Halide j

N1Alkylation Reductive Amination

ey Intermediat

1-Isobutyl-4-piperidone
(CAS: 72544-16-2)

Reductive Amination
(with Amine Source)

Final Broduct

1-Isobutylpiperidin-4-amine

(CAS: 42450-36-2)
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1. Reaction Setup
- Dissolve 1-Isobutyl-4-piperidone
in anhydrous DCM

2. Imine Formation
- Add Ammonium Acetate
- Stir at RT for 2-4h

3. Reduction
- Add NaBH(OACc)s portion-wise
- Stir at RT for 12-24h

4. Aqueous Workup
- Quench with NaHCOs
- Extract with DCM

5. Purification
- Dry & Concentrate
- Silica Gel Chromatography

Final Product:
1-Isobutylpiperidin-4-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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